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Compound of Interest

Compound Name:
Ethyl 4-isopropylthiazole-2-

carboxylate

Cat. No.: B131312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 2025

This technical guide provides a comprehensive overview of the safety and handling

precautions for Ethyl 4-isopropylthiazole-2-carboxylate (CAS No. 156589-82-1). The

information presented is intended for use by professionals in research and drug development

who may be handling this compound. This document synthesizes available safety data for the

specified compound and structurally related thiazole derivatives to provide a thorough

understanding of its potential hazards and the necessary precautions for its safe use.

Chemical and Physical Properties
Ethyl 4-isopropylthiazole-2-carboxylate is a substituted thiazole derivative. The thiazole ring

is a common scaffold in medicinal chemistry, and its derivatives are known for a wide range of

biological activities.[1][2][3][4] While specific, experimentally determined physical and chemical

properties for this exact compound are limited, data for the closely related isomer, Ethyl 2-

isopropylthiazole-4-carboxylate, and other thiazole derivatives provide valuable insights.
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Property Value Source/Comment

Chemical Name
Ethyl 4-isopropylthiazole-2-

carboxylate
-

CAS Number 156589-82-1 [5]

Molecular Formula C9H13NO2S [6]

Molecular Weight 199.27 g/mol [6]

Physical Form Solid
Inferred from similar

compounds[7]

Flash Point Not Applicable

For the solid isomer, Ethyl 2-

isopropylthiazole-4-

carboxylate[7]

Storage Class Combustible Solids (Code 11)

For the solid isomer, Ethyl 2-

isopropylthiazole-4-

carboxylate[7]

Hazard Identification and Toxicological Profile
A comprehensive toxicological profile for Ethyl 4-isopropylthiazole-2-carboxylate is not

readily available. However, based on the known hazards of other thiazole derivatives, it is

prudent to handle this compound with care, assuming it may possess similar hazardous

properties.

General Hazards of Thiazole Derivatives:

Skin and Eye Irritation: Many thiazole compounds are known to cause skin and serious eye

irritation.[8]

Harmful if Swallowed or Inhaled: Acute toxicity is a potential concern, and inhalation of dust

or vapors should be avoided.[8][9]

Quantitative Toxicological Data (for related compounds):
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Specific LD50 and LC50 data for Ethyl 4-isopropylthiazole-2-carboxylate are not available.

The following table presents data for other chemical compounds to provide context for potential

toxicity, but it should be noted that these values may not be representative of the target

compound.

Compound LD50 (Oral, Rat) LD50 (Dermal, Rat) Source

Ethyl 4-nitrobenzoate 2660 mg/kg Not Available [10]

Ethyl-4-bromophenyl-

carbamate
300 - 2000 mg/kg >5000 mg/kg [11]

Ethyl-4-chlorophenyl-

carbamate
300 - 2000 mg/kg >5000 mg/kg [11]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling Ethyl 4-isopropylthiazole-2-carboxylate.
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PPE Category Specification Purpose

Eye and Face Protection

Safety goggles with side-

shields or a face shield

conforming to EU EN166 or

NIOSH (US) standards.

To protect eyes from splashes

and dust.[12]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use.

To prevent skin contact.[8][12]

Body Protection
Laboratory coat, long-sleeved,

and properly fastened.

To protect skin and clothing

from contamination.[8]

Respiratory Protection

To be used in a well-ventilated

area or a chemical fume hood.

If dust or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.

To prevent inhalation of

potentially harmful dust or

vapors.[12]

Foot Protection Closed-toe shoes. To protect feet from spills.

Experimental Protocols and Handling Procedures
Adherence to strict experimental protocols is essential for the safe handling of Ethyl 4-
isopropylthiazole-2-carboxylate.

General Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.[12]

Avoid contact with skin and eyes.[12]

Avoid the formation of dust and aerosols.[12]

Use non-sparking tools to prevent ignition.[12]

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Spill and Leak Procedures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or scoop the material into a designated hazardous

waste container, avoiding dust generation. For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials

as hazardous waste.

Report: Report the spill to the appropriate environmental health and safety (EHS)

department.

Waste Disposal
Dispose of Ethyl 4-isopropylthiazole-2-carboxylate and any contaminated materials as

hazardous waste.

All waste must be handled in accordance with local, state, and federal regulations.[13]

Contact a licensed professional waste disposal service for final disposal.[14]

First Aid Measures
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In case of exposure to Ethyl 4-isopropylthiazole-2-carboxylate, follow these first aid

measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[12]

Visualized Workflows and Relationships
The following diagrams illustrate key workflows and logical relationships for the safe handling

and disposal of Ethyl 4-isopropylthiazole-2-carboxylate.
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Safe Handling Workflow for Ethyl 4-isopropylthiazole-2-carboxylate

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Compound in Fume Hood

Prepare Solution (if applicable)

Conduct Experiment

Decontaminate Glassware and Surfaces

Segregate Waste

Store Waste in Labeled, Sealed Container

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: General workflow for the safe handling of Ethyl 4-isopropylthiazole-2-carboxylate.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area Alert Nearby Personnel and Supervisor

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Contaminated Material into a Hazardous Waste Container

Decontaminate the Spill Area

Dispose of Waste According to EHS Procedures

Report the Incident

Click to download full resolution via product page
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Caption: Step-by-step protocol for responding to a spill of Ethyl 4-isopropylthiazole-2-
carboxylate.

Personal Protective Equipment (PPE) Selection Logic

Handling Solid Compound

Risk of Dust/Aerosol Generation? Risk of Splash? Lab Coat Chemical-Resistant Gloves

Safety Goggles

No

Respirator

Yes Low

Face Shield

High

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE when handling Ethyl 4-
isopropylthiazole-2-carboxylate.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet (SDS). All laboratory personnel should be trained in safe handling

procedures and should consult the most up-to-date safety information available from the

supplier and their institution's environmental health and safety department before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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